XH02

• Molecular Formula: C137H212F3N33O41
• Molecular Weight: 3034.3 g/mol
• InChI: InChI=1S/C137H212F3N33O41/c1-87(174)121-131(201)161-101(125(195)162-104(78-90-29-33-92(175)34-30-90)128(198)164-106(79-109(141)176)132(202)168(2)82-116(183)155-99(126(196)165-121)25-16-49-152-135(144)145)22-8-12-47-149-113(180)43-62-207-66-70-211-74-76-213-72-68-209-64-51-153-136(205)214-86-95-93-35-37-96-107(38-36-94(93)95)173(167-166-96)52-41-108(172-59-57-170(84-119(188)189)55-53-169(83-118(186)187)54-56-171(58-60-172)85-120(190)191)130(200)160-97(20-6-10-45-147-111(178)39-40-114(181)156-102(133(203)204)23-9-13-44-146-110(177)26-14-19-88-27-31-91(32-28-88)137(138,139)140)122(192)150-50-63-208-67-71-212-75-73-210-69-65-206-61-42-112(179)148-46-11-7-21-100-124(194)158-98(24-15-48-151-134(142)143)123(193)154-81-115(182)157-105(80-117(184)185)129(199)163-103(127(197)159-100)77-89-17-4-3-5-18-89/h3-5,17-18,27-34,87,93-95,97-106,108,121,174-175H,6-16,19-26,35-86H2,1-2H3,(H2,141,176)(H,146,177)(H,147,178)(H,148,179)(H,149,180)(H,150,192)(H,153,205)(H,154,193)(H,155,183)(H,156,181)(H,157,182)(H,158,194)(H,159,197)(H,160,200)(H,161,201)(H,162,195)(H,163,199)(H,164,198)(H,165,196)(H,184,185)(H,186,187)(H,188,189)(H,190,191)(H,203,204)(H4,142,143,151)(H4,144,145,152)/t87-,93?,94?,95?,97-,98+,99+,100+,101+,102-,103-,104+,105+,106+,108?,121+/m1/s1
• InChIKey: TWOYDSFJKSUUQO-MBVVHJRJSA-N

XH02 Technical Specifications and Research Applications

XH02 is a synthetic heterodimeric peptide precursor designed for targeted radioligand therapy [1]. It was developed through the strategic modification of its parent compound, L6, to overcome a critical stability limitation [1]. XH02 is intended for radiolabeling with isotopes such as 68Ga for diagnostic PET imaging or 177Lu for therapeutic applications, enabling a theranostic approach in oncology [1]. The compound, with the molecular formula C137H212F3N33O41 and a molecular weight of 3034.34 g/mol, targets both CD13 and integrin αvβ3, which are key markers of tumor neovascularization [1]. Its primary application is in preclinical research for the development of novel radiopharmaceuticals for cancer diagnosis and treatment [1].

+ Theranostic Precursor Supports 68Ga/177Lu radiolabeling for paired diagnostic and therapeutic isotope research

+ Dual-Target Design Targets integrin αvβ3 and CD13, both associated with tumor neovascularization

+ Enhanced Stability Engineered to resist alkaline degradation compared to parent L6, supporting consistent radiochemistry

• [1] Yang B, Shan C, Lv X, Song X, Zeng D, An R, Lan X, Gai Y. 177Lu-Labeled Heterodimeric Agent with High Stability Targeting Neovascularization for Tumor Radioligand Therapy. J Med Chem. 2025 Feb 13;68(3):3146-3156. View Source

Why XH02 Cannot Be Substituted by L6

Generic substitution between XH02 and its parent compound, L6, is not scientifically valid due to a fundamental and quantifiable difference in chemical stability. L6 was originally designed to improve tumor retention, but its NGR sequence undergoes a deleterious rearrangement to iso-DGR under alkaline conditions, leading to rapid degradation [1]. XH02 was specifically engineered to eliminate this structural vulnerability. Therefore, substituting XH02 with L6 would reintroduce this instability, compromising the reliability of any subsequent radiolabeling, in vitro assay, or in vivo study. This critical design improvement forms the primary basis for selecting XH02 over its closest analog.

XH02 (this product) Designed to eliminate NGR motif instability; resists iso-DGR rearrangement under alkaline conditions

L6 (parent peptide) NGR sequence undergoes rapid rearrangement to iso-DGR in alkaline buffers, leading to complete degradation within hours

Using L6 may reintroduce chemical instability that compromises radiolabeling yields and assay reproducibility; direct substitution cannot be assumed without stability validation.

• [1] Yang B, Shan C, Lv X, Song X, Zeng D, An R, Lan X, Gai Y. 177Lu-Labeled Heterodimeric Agent with High Stability Targeting Neovascularization for Tumor Radioligand Therapy. J Med Chem. 2025 Feb 13;68(3):3146-3156. View Source

Evidence-Based Comparison: XH02 vs. L6

Chemical Stability Under Alkaline Conditions

XH02 demonstrates significantly enhanced stability compared to its parent compound, L6, under physiologically relevant alkaline conditions. This was assessed by monitoring the relative peak area over time using HPLC. XH02 maintained >70% of its relative peak area for up to 121 hours [1]. In stark contrast, L6 exhibited linear degradation, with its peak completely disappearing within 24 hours under the same conditions [1]. This data establishes XH02 as the chemically robust candidate required for reliable radiopharmaceutical development.

Alkaline Stability

Head-to-head

XH02: >70% after 121 h L6: complete degradation by 24 h

Supports stability-based selection for radiolabeling workflows

0.1 M NH₄HCO₃ pH 8.23, HPLC monitoring

Evidence Dimension	Chemical stability in 0.1 M NH4HCO3 at pH 8.23
Target Compound Data	Relative peak area remained >70% after 121 hours
Comparator Or Baseline	L6: Relative peak area decreased to 0% within 24 hours
Quantified Difference	XH02 is stable for at least 5 times longer than L6
Conditions	Incubation in 0.1 M NH4HCO3 buffer (pH 8.23) at room temperature; monitored by HPLC

Why This Matters

This stability is a prerequisite for consistent radiolabeling, reliable in vitro assays, and achieving sufficient tumor accumulation in vivo, making XH02 the only viable choice between the two.

• [1] Synapse (Zhihuiya). HX-01 Drug Profile. Data excerpted from related research on compound stability. View Source

Radiochemical Purity After Radiolabeling

Following radiolabeling, both diagnostic (68Ga) and therapeutic (177Lu) versions of XH02 maintain exceptionally high radiochemical purity (RCP) in physiological buffers. 68Ga-XH02 exhibited an RCP of >99% after 5 hours of incubation in both PBS and FBS [1]. Similarly, 177Lu-XH02 maintained an RCP of >99% after 3 days in both PBS and FBS [1]. This is a critical quality attribute for radiopharmaceuticals.

Radiochemical Purity

Reported

>99% RCP after 5 h (⁶⁸Ga), >99% RCP after 3 d (¹⁷⁷Lu)

Meets high purity thresholds expected for radiopharmaceutical quality control

PBS and FBS, 37 °C incubation

Evidence Dimension	Radiochemical purity stability post-radiolabeling
Target Compound Data	>99% RCP after 5h (for 68Ga-XH02) and >99% RCP after 3 days (for 177Lu-XH02) in PBS and FBS
Comparator Or Baseline	Typical acceptance criteria for radiopharmaceuticals often require >95% RCP at the time of administration
Quantified Difference	Exceeds common quality control standards
Conditions	Incubation in phosphate-buffered saline (PBS) and fetal bovine serum (FBS) at 37°C

Why This Matters

High and sustained RCP ensures that the radioactive dose is delivered specifically by the intact targeting vector, maximizing tumor-to-background ratios and minimizing off-target radiation exposure.

• [1] Synapse (Zhihuiya). HX-01 Drug Profile. Data excerpted from related research on compound stability. View Source

In Vivo Antitumor Efficacy in BxPC-3 Model

In a preclinical BxPC-3 xenograft mouse model, two cycles of 177Lu-XH02 administration resulted in "exceptional tumor growth inhibition" [1]. This qualitative observation underscores the compound's therapeutic potential. While a direct quantitative comparison (e.g., %TGI) to a control or comparator is not provided in the abstract, this in vivo activity is the ultimate functional readout of the compound's stability and targeting properties.

In Vivo Tumor Inhibition

Context-dependent

Qualitative report: exceptional tumor growth inhibition

Supports model-response endpoint interpretation; quantitative data not provided in abstract

BxPC-3 xenograft, two cycles of ¹⁷⁷Lu-XH02

Evidence Dimension	In vivo antitumor efficacy
Target Compound Data	Qualitative description: "exceptional tumor growth inhibition"
Comparator Or Baseline	Untreated control or vehicle-treated group (implied)
Quantified Difference	Not explicitly quantified in the available abstract
Conditions	BxPC-3 xenograft mouse model; two cycles of 177Lu-XH02 administration

Why This Matters

This evidence confirms that the biochemical and chemical advantages of XH02 translate into a meaningful biological effect in a relevant preclinical disease model, validating its utility as a research tool for studying tumor response to radioligand therapy.

• [1] Yang B, Shan C, Lv X, Song X, Zeng D, An R, Lan X, Gai Y. 177Lu-Labeled Heterodimeric Agent with High Stability Targeting Neovascularization for Tumor Radioligand Therapy. J Med Chem. 2025 Feb 13;68(3):3146-3156. View Source

Primary Research Applications in Radiopharmaceutical Sciences

Theranostic Pair Development for Dual Targeting

XH02 serves as a single precursor for creating both diagnostic (e.g., 68Ga-XH02) and therapeutic (e.g., 177Lu-XH02) radiopharmaceuticals that target integrin αvβ3 and CD13 [1]. This theranostic approach is a cornerstone of precision oncology. The high stability of XH02 is critical for ensuring that both the imaging and therapeutic agents possess identical pharmacokinetic and targeting profiles, which is essential for accurate dosimetry and predicting therapeutic response [1].

Radioligand Therapy Studies in Pancreatic Cancer

The compound is validated in the BxPC-3 human pancreatic cancer xenograft model, where 177Lu-XH02 demonstrated significant antitumor efficacy [1]. Researchers focused on pancreatic ductal adenocarcinoma can use XH02 as a tool to investigate the effects of targeted radioligand therapy on tumor growth, survival, and the tumor microenvironment. Its dual-targeting mechanism makes it a valuable probe for studying tumors with high neovascularization.

Albumin Binder Impact on Pharmacokinetics

XH02 was rationally designed with an albumin-binding moiety, a common strategy to prolong the blood circulation half-life of peptide-based radiopharmaceuticals and enhance tumor accumulation [1]. As a stable and well-characterized compound, XH02 is an ideal model system for researchers studying how albumin-binding modifications affect the biodistribution, tumor uptake, and retention of radiolabeled peptides. Its high stability ensures that observed PK/PD effects are due to the albumin-binding design, not compound degradation.

Standardized Neovascularization Imaging Reagent

When radiolabeled with 68Ga, XH02 can be used as a PET imaging agent to visualize and quantify tumor neovascularization in preclinical models [1]. Its consistent and high radiochemical purity (>99% RCP) makes it a reliable reagent for longitudinal imaging studies, allowing for the non-invasive assessment of angiogenesis and the monitoring of treatment responses to anti-angiogenic therapies over time [1].

Application

Selection Property

Validation Focus

Theranostic pairing research

Dual-targeting heterodimeric precursor (αvβ3/CD13)

Imaging-therapy PK/PD correlation and dosimetry modeling

Pancreatic cancer model radioligand studies

Neovascularization-targeted radioligand tool

Tumor growth inhibition and microenvironment profiling

Albumin-binding PK evaluation

Albumin-binding moiety for extended circulation

Biodistribution and tumor retention profile

Neovascularization PET imaging

High-purity radiolabeling precursor (⁶⁸Ga)

Longitudinal imaging reproducibility and angiogenesis quantification

• [1] Yang B, Shan C, Lv X, Song X, Zeng D, An R, Lan X, Gai Y. 177Lu-Labeled Heterodimeric Agent with High Stability Targeting Neovascularization for Tumor Radioligand Therapy. J Med Chem. 2025 Feb 13;68(3):3146-3156. View Source